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Compound of Interest

Compound Name: Diquat-d4 (bromide)

Cat. No.: B1163269

Get Quote

Core Directive & Scientific Rationale
Warning: Diquat-d4 is a potent bipyridylium herbicide derivative used as an analytical internal

standard. While handled in milligram quantities in the laboratory, it retains the acute toxicity and

environmental persistence of its parent compound.

This guide provides a self-validating disposal protocol for Diquat-d4 (bromide). Unlike generic

chemical waste, Diquat compounds function as redox cyclers. Upon entering a biological

system, they accept an electron to form a stable radical cation, which then reacts with

molecular oxygen to generate superoxide anions (ROS). This mechanism causes rapid cellular

damage and is highly toxic to aquatic life.[1]

Therefore, disposal is not merely about regulatory compliance; it is about permanently breaking

this redox cycle to prevent environmental persistence.

Chemical Profile & Hazard Identification
Before initiating disposal, verify the material state.[2] Diquat-d4 is typically supplied as a yellow

crystalline solid or a solution in deuterium oxide (
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) or methanol.

Property Specification Operational Implication

Compound Diquat-d4 (bromide)
Deuterated internal standard

(High Value/Low Volume)

CAS No. 85-00-7 (Unlabeled Parent)
Regulators often track the

parent CAS.

Stability pH < 7 (Acidic/Neutral)
Stable. Do not store with

alkalis.[3]

Instability pH > 12 (Alkaline)
Unstable. Hydrolyzes rapidly

(colored complex formation).

Toxicity Acute Tox. 2 (Inhalation)

Use HEPA-filtered ventilation

(Biosafety Cabinet/Fume

Hood).

Env. Fate Aquatic Acute 1
Zero Tolerance for drain

disposal.

Pre-Disposal Protocol: The "Self-Validating" System
To ensure safety, you must implement a Segregation & Stabilization protocol before the waste

leaves your bench.

A. Segregation Logic (The "Why")
Diquat is a quaternary ammonium salt.[4] It is a cation that is permanently charged regardless

of pH.[4]

Incompatible with Anionic Surfactants: Do not mix with standard laboratory detergents (e.g.,

SDS) in the waste stream; they will precipitate the diquat, creating insoluble sludge that

complicates incineration.

Incompatible with Strong Alkalis: While bases degrade Diquat, the reaction produces

unidentified breakdown products. Do not attempt to chemically neutralize Diquat-d4 at the

bench level as a disposal method.
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Incompatible with Aluminum: Diquat solutions are corrosive to aluminum and can generate

hydrogen gas.[5][6] Use only HDPE or Glass containers.

B. Waste Stream Classification
Although Diquat is not federally P-listed (unlike Paraquat, P090), it is acutely toxic.

Best Practice: Manage Diquat-d4 waste as Acutely Hazardous Waste.[2][7]

Labeling: Clearly mark containers as "Toxic" and "Environmental Hazard."

Step-by-Step Disposal Workflow
Scenario 1: Solid Waste (Neat Powder or Contaminated
Solids)
Applicable to: Expired vials, contaminated gloves, weighing boats, spill cleanup debris.

Containment: Place solid waste into a wide-mouth HDPE jar.

Double Bagging: If the waste includes fine powder (high inhalation risk), seal it in a clear

plastic bag before placing it in the rigid container.

Labeling: Affix a hazardous waste label.

Constituents: "Diquat-d4 dibromide (Deuterated), Solid Debris."

Hazard Check: Toxic, Irritant.[1][4][5][7][8][9]

Storage: Store in a satellite accumulation area away from light (UV degrades the compound)

and oxidizers.

Scenario 2: Liquid Waste (Stock Solutions/LC-MS
Effluent)
Applicable to: Unused stock solutions, LC-MS waste streams containing Diquat-d4.

PH Check: Verify the waste stream is Neutral or Slightly Acidic (pH 4-7).
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Solvent Compatibility: Ensure the carrier solvent (Methanol, Water, Acetonitrile) is compatible

with the waste container (Amber Glass or HDPE).

Segregation: Do not combine with:

Strong Bases (Sodium Hydroxide).

Oxidizers (Peroxides, Nitric Acid).

Final Seal: Cap tightly. Diquat is non-volatile, but carrier solvents likely are.

Visualized Decision Matrix (DOT Diagram)[9]
The following diagram illustrates the logical flow for handling Diquat-d4 waste, ensuring no

cross-contamination or improper vessel selection.
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Figure 1: Decision matrix for Diquat-d4 waste segregation and packaging.[1][5][6][7][10] Note

the critical segregation from alkalis and aluminum containers.

Emergency Spill Procedures (Lab Scale)
In the event of a spill of Diquat-d4 (powder or solution), immediate containment is required to

prevent surface adsorption.[1][6][10]

PPE Upgrade: Don double nitrile gloves, safety goggles, and a lab coat. If powder is spilled

outside a fume hood, a P100 respirator is recommended due to inhalation toxicity.

Powder Spill:

Do NOT dry sweep. This generates dust.

Cover with wet paper towels (dampened with water) or an oil-based sweeping compound

to suppress dust.

Scoop into a disposal container.

Liquid Spill:

Absorb: Use clay, vermiculite, or a universal absorbent pad.

Do NOT use: Anionic detergents (standard soap) initially, as this may precipitate the salt.

Clean: After bulk removal, scrub the area with a dilute detergent to remove residues.

Disposal: All cleanup materials must be treated as hazardous waste (Scenario 1 above).

Regulatory & Transport Information
When preparing the waste manifest for your Environmental Health & Safety (EHS) team or

waste contractor:

Proper Shipping Name: Toxic solids, organic, n.o.s. (Diquat dibromide) OR Corrosive liquid,

n.o.s.[8] (if in acidic solution).
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UN Number: UN 2811 (Solid) or UN 1760 (Liquid).

Hazard Class: 6.1 (Toxic) or 8 (Corrosive).

Packing Group: II or III (Depending on concentration).

Reportable Quantity (RQ): 1,000 lbs (for Diquat). Note: While lab quantities are below RQ,

internal reporting of any release is standard GLP.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Contact our Ph.D. Support Team for a compatibility check
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